
understanding the smectite group of clay
minerals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Beidellite

Cat. No.: B077351 Get Quote
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Scientists, and Drug Development Professionals

Introduction to the Smectite Group
The smectite group of clay minerals represents a class of 2:1 phyllosilicates characterized by

their layered structure, significant cation exchange capacity, and swelling properties. These

minerals are composed of a central octahedral sheet, typically rich in aluminum or magnesium,

sandwiched between two tetrahedral silica sheets.[1] Isomorphic substitution within these

sheets results in a net negative charge, which is balanced by exchangeable cations located in

the interlayer space, such as Na+, Ca2+, Mg2+, and K+.[2][3] This unique structure is

responsible for their distinctive properties, including a large and chemically active surface area

and the ability to intercalate water and organic molecules.[4]

The smectite group is broadly divided into two subgroups based on the composition of the

octahedral sheet: dioctahedral and trioctahedral.[5] The principal members of the dioctahedral

subgroup are montmorillonite, beidellite, and nontronite, while the trioctahedral subgroup

includes saponite and hectorite.[6] These minerals are commonly formed from the weathering

of volcanic ash and rocks and are found in soils, sediments, and various geological deposits.[7]

Their unique physicochemical properties make them highly valuable in a wide range of

industrial and pharmaceutical applications, from drilling fluids and catalysts to drug delivery

systems and pharmaceutical excipients.[8][9]
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Classification and Structure
The fundamental building block of a smectite mineral is a 2:1 layer, consisting of one

octahedral sheet fused between two tetrahedral sheets.[1] Variations in the chemical

composition of these sheets, primarily through isomorphic substitution, differentiate the various

minerals within the group.

Dioctahedral Smectites: In these minerals, two-thirds of the octahedral sites are occupied,

typically by trivalent cations like Al³⁺.

Montmorillonite: The negative charge originates primarily from the substitution of Mg²⁺ for

Al³⁺ in the octahedral sheet.[2]

Beidellite: The layer charge arises mainly from the substitution of Al³⁺ for Si⁴⁺ in the

tetrahedral sheets.

Nontronite: This is an iron-rich smectite where Fe³⁺ is the dominant cation in the

octahedral sheet.

Trioctahedral Smectites: All available octahedral sites are occupied, usually by divalent

cations like Mg²⁺.

Saponite: The layer charge is primarily due to substitution in the tetrahedral sheets.

Hectorite: The charge originates from the substitution of Li⁺ for Mg²⁺ in the octahedral

sheet.[5]

The net negative charge resulting from these substitutions, typically ranging from 0.2 to 0.6 per

formula unit, is balanced by hydrated cations in the interlayer space.[5] These interlayer cations

are readily exchangeable, giving smectites their characteristic high cation exchange capacity

(CEC). The weak bonding between the layers allows for the intercalation of water and other

polar molecules, leading to the swelling behavior for which these clays are well known.
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Classification of the Smectite Group

Quantitative Properties of Smectite Minerals
The utility of smectite clays in various scientific and industrial fields is dictated by their

quantitative physicochemical properties. The following tables summarize key quantitative data

for the principal members of the smectite group.
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Mineral Subgroup
Typical Cation Exchange
Capacity (meq/100g)

Montmorillonite Dioctahedral 80 - 150[10]

Beidellite Dioctahedral 50 - 90

Nontronite Dioctahedral 60 - 120[11]

Saponite Trioctahedral 70 - 100[7]

Hectorite Trioctahedral 50 - 150

Table 1: Cation Exchange

Capacity (CEC) of Common

Smectite Minerals

Mineral Typical Specific Surface Area (m²/g)

Montmorillonite
30 - 150 (BET, N₂)[12][13]; up to 800 (theoretical

total)

Beidellite 10 - 80 (BET, N₂)[3]

Nontronite 10 - 80 (BET, N₂)[3]

Saponite 20 - 80 (BET, N₂)[6][14]

Hectorite 200 - 400 (BET, N₂)[5][15]

Table 2: Specific Surface Area of Common

Smectite Minerals
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Mineral Swelling Capacity

Montmorillonite
High to very high, especially Na-

montmorillonite[2]

Beidellite Moderate to high[16]

Nontronite Low to moderate

Saponite Moderate

Hectorite High

Table 3: Qualitative Swelling Capacity of

Common Smectite Minerals

Applications in Drug Development
Smectite clays have garnered significant interest in the pharmaceutical industry due to their

excellent biocompatibility, high surface area, and charged nature. These properties make them

suitable for a variety of applications, particularly in drug delivery.[8]

Drug Delivery Systems
Smectites can act as excipients in drug formulations, serving as binders, disintegrants, and

suspending agents.[8] More advanced applications involve their use as carriers for controlled

and targeted drug release. The mechanism of drug loading onto smectites often involves cation

exchange, where cationic drug molecules replace the native interlayer cations.[17] The release

of the drug can then be triggered by a change in the ionic environment, such as in the

gastrointestinal tract.[13][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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